1-(o-Tolyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
Description
The compound “1-(o-Tolyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid” contains several functional groups. The “o-Tolyl” group is a functional group related to toluene . It is an aryl group which is commonly found in the structure of diverse chemical compounds . The compound also contains a trifluoromethyl group, a pyrazole ring, and a carboxylic acid group.
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its functional groups. The “o-Tolyl” group indicates that the tolyl group is ortho (or 1,2-) substituted on the aromatic ring .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. For example, tolyl groups are considered nonpolar and hydrophobic . The presence of a carboxylic acid group would make the compound acidic.Scientific Research Applications
- Sartan Synthesis : The compound serves as a key building block for the synthesis of angiotensin II receptor blockers (ARBs), including drugs like candesartan, irbesartan, losartan, tasosartan, and valsartan. These ARBs are used to treat hypertension and heart failure .
- Fluorescence Probes : Researchers study fluorescent amino acids, including those derived from this compound. Natural fluorescent amino acids like tryptophan (Trp), tyrosine (Tyr), and phenylalanine (Phe) play crucial roles in bioimaging, protein studies, and drug delivery systems .
Medicinal Chemistry and Drug Development
Fluorescent Amino Acid Research
properties
IUPAC Name |
1-(2-methylphenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F3N2O2/c1-7-4-2-3-5-9(7)17-10(12(13,14)15)8(6-16-17)11(18)19/h2-6H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDYZFAJAKSPCLZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=C(C=N2)C(=O)O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F3N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(o-Tolyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid | |
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